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Compound of Interest

Compound Name: Glyceryl-d5 trioleate

Cat. No.: B15143827

For researchers, scientists, and drug development professionals utilizing Glyceryl-d5 trioleate,
a deuterated form of a common triglyceride, ensuring safe laboratory practices is paramount.
While this compound is not classified as hazardous for transport, adhering to rigorous safety
and disposal protocols is essential for maintaining a secure research environment. This guide
provides immediate, essential safety and logistical information, including operational and
disposal plans, to foster a culture of safety and build confidence in handling this and similar
chemical reagents.

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for Glyceryl-d5 trioleate (CAS No. 60892-83-3) is
not readily available, information from its non-deuterated counterpart, Glyceryl trioleate (CAS
No. 122-32-7), and general principles for handling deuterated compounds indicate a low
hazard profile. However, it is prudent to treat all chemicals with a degree of caution. The
following personal protective equipment (PPE) and handling procedures are recommended.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following table
summarizes the recommended equipment when handling Glyceryl-d5 trioleate.
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Body Part Recommended Protection Specifications

Should comply with OSHA's

Safety glasses with side eye and face protection

Eyes shields or chemical safety regulations in 29 CFR

1910.133 or European

Standard EN166.

_ _ Nitrile or PVC gloves are

Hands Chemical-resistant gloves )

generally suitable.

To protect against minor
Body Laboratory coat

splashes and spills.

General Handling and Storage

Adherence to good laboratory practices is crucial for the safe handling and storage of

Glyceryl-d5 trioleate.

Aspect

Guideline

Ventilation

Work in a well-ventilated area. A laboratory hood
is recommended for procedures that may

generate aerosols.

Hygiene

Avoid contact with skin and eyes. Do not
breathe mist or vapors. Wash hands thoroughly

after handling.

Storage

Store in a cool, dry place in a tightly sealed
container. Some suppliers recommend

refrigeration.

Spills

For minor spills, absorb with an inert material
such as sand, silica gel, or sawdust. Collect the
absorbed material in a suitable container for

disposal.

Step-by-Step Operational Plan
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A clear operational plan ensures consistency and safety from receipt to disposal of the
chemical.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Verify that the label correctly identifies the compound as Glyceryl-d5 trioleate.

» Preparation: Before opening the container, ensure that the designated work area is clean
and uncluttered. Have all necessary PPE donned and spill cleanup materials readily
available.

» Aliquoting and Use: If required, carefully transfer the desired amount of the compound. If the
compound is a liquid, avoid splashing. If it is a solid, minimize dust generation.

o Post-Handling: After use, securely seal the container. Clean the work area and any
equipment used.

o Documentation: Record the usage of the compound in the laboratory inventory.

Disposal Plan

The disposal of Glyceryl-d5 trioleate and its associated waste should be conducted in
accordance with local, state, and federal regulations. As it is considered a non-hazardous
substance, the disposal process is generally straightforward.
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Waste Type Disposal Procedure

Dispose of as chemical waste. Consult your

institution's environmental health and safety
Unused Compound ] N o

(EHS) office for specific guidelines. Do not pour

down the drain.

Absorbent materials from spills, used gloves,
) ] and other contaminated disposable items should
Contaminated Materials ) )
be placed in a sealed bag and disposed of as

chemical waste.

Rinse the empty container with a suitable
solvent. The rinsate should be collected and
] disposed of as chemical waste. Once cleaned,
Empty Containers ) ]
the container can often be discarded as regular
laboratory glass or plastic waste, but confirm

with your institution's EHS guidelines.

Logical Relationship of Safety Controls

The following diagram illustrates the hierarchy of controls, a fundamental concept in laboratory
safety, as it applies to handling Glyceryl-d5 trioleate.
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Hierarchy of Controls for Glyceryl-d5 Trioleate

Elimination
(Not Applicable)

Substitution
(Not Applicable)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Hierarchy of controls for handling Glyceryl-d5 trioleate.

By implementing these safety and logistical measures, researchers can confidently and safely
handle Glyceryl-d5 trioleate, ensuring the integrity of their work and the well-being of all
laboratory personnel.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Glyceryl-d5 Trioleate: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143827#personal-protective-equipment-for-
handling-glyceryl-d5-trioleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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